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max
Spiro- Not explicitly Reference for Reference 126 °C [1] Used as a reference
NPB stated comparison for material due to its

(Reference comparison similar spirobifluorene

material) core structure [1].
HTM 1B 13.64% [1][2] 16.16 [1] [2] 11.17 [1] [2] 180 °C [1] Outperformed Spiro-

NPB and NPB reference
devices; features a
modified spirobifluorene
structure with extended
conjugation [1].

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pubmed.ncbi.nlm.nih.gov/28335435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pubmed.ncbi.nlm.nih.gov/28335435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pubmed.ncbi.nlm.nih.gov/28335435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

External
Power
. Quantum Current . Glass

Material . . Efficiency . L
Efficiency Efficiency Transition Key Findings/Context

Name (Im/w) @
(EQE) @ (cd/IA) @ max A Temp (Tg)
max

HTM 1A  Data not Data not Data not 110 °C[1] Showed high thermal
provided in provided in provided in stability but lower Tg
abstract abstract abstract than HTM 1B [1].

NPB Not explicitly Reference for Reference ~95 °C [3] A common HTM, but
stated comparison for lacks morphological
(Reference comparison stability due to low Tg
material) [1] [3].

STNPB Data not 84.5 (in Data not >95 °C A spiro-annulated
provided phosphorescent provided (higher derivative of NPB;
(Inferred from  devices) [3] than NPB) showed significantly
other [3] higher current efficiency
efficiencies) and device lifetime

compared to NPB [3].

Experimental Context and Protocols

The data in the table comes from peer-reviewed studies that fabricate and test red PhOLED devices. Below

are the key methodological details:

¢ Device Fabrication: Organic layers were deposited via thermal evaporation in a high-vacuum
chamber (base pressure <10-° Torr) onto a cleaned ITO (indium tin oxide) glass substrate [4]. The
device structure typically includes multiple functional layers: Hole Transport Layer (HTL), Emissive
Layer (EML), and Electron Transport Layer (ETL) [1] [5].

¢ Performance Measurement: After fabrication, devices are characterized by measuring current
density-voltage-luminance (J-V-L) characteristics. Efficiency metrics like External Quantum
Efficiency (EQE), current efficiency (cd/A), and power efficiency (Im/W) are calculated from this data
[4].

e Material Analysis: The thermal stability of the HTMs (e.g., Glass Transition Temperature, Tq) is
determined through Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) [1] [3].
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Device Structure and Experimental Workflow

To better understand how these materials function within a device, the following diagram illustrates a typical

multilayer structure of a red PhOLED and the role of the hole transporting layer.
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Based on the analyzed data, here is a summary of the performance validation:

e Spiro-NPB as a Benchmark: Spiro-NPB itself is a well-established material, often used as a
reference point in research due to its good thermal stability and spirobifluorene core [1].

¢ Newer Materials Show Superior Performance: Research indicates that newly developed HTMs,
particularly HTM 1B, can outperform Spiro-NPB in red PhOLEDSs, achieving higher efficiencies (e.qg.,
13.64% EQE for HTM 1B) [1]. The key to this improvement often lies in molecular modifications that
enhance thermal stability and improve charge transport.

e Thermal Stability is Critical: A high glass transition temperature (Tg) is crucial for device longevity.
Materials like HTM 1B (Tg = 180°C) and STNPB demonstrate that spiro-based structures can
achieve this, making them more morphologically stable than conventional NPB during device
operation [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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